Cas no 177315-87-6 (N-Decanoyl-L-homoserine lactone)

• Product Name: N-Decanoyl-L-homoserine lactone
• CAS No: 177315-87-6
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• MDL: MFCD11113140
• CID: 1066735
• PubChem ID: 329748327
• Update Time: 2025-10-28

N-Decanoyl-L-homoserine lactone Chemical and Physical Properties

Names and Identifiers

• DECANOYL-L-HOMOSERINE LACTONE
• N-[(3S)-2-oxooxolan-3-yl]decanamide
• N-decanoyl-L-Homoserine lactone
• HL0
• N-[(3s)-2-Oxotetrahydrofuran-3-Yl]decanamide
• n-Decanoyl L-homoserine lactone
• N-[(3S)-Tetrahydro-2-oxo-3-furanyl]decanamide
• C10-HSL
• C10-HOMOSERINE LACTONE
• C10-HSL, N-Decanoyl-L-hoMoserine lactone
• 1925AH
• BDBM50351509
• N-[(3S)-Tetrahydro-2-oxo-3-furanyl]-decanamide
• Q27461120
• J-011268
• 177315-87-6
• HY-136409
• MFCD11113140
• CHEMBL8799
• AKOS037646297
• N-Decanoyl-L-homoserine lactone, >=96% (HPLC)
• Decanamide, N-[(3S)-tetrahydro-2-oxo-3-furanyl]-
• (S)-N-(2-oxotetrahydrofuran-3-yl)decanamide
• DTXSID00436062
• CHEBI:190815
• SCHEMBL3140223
• CS-0129206
• AS-67956
• G13741
• N-Decanoyl-L-homoserine lactone

• MDL： MFCD11113140
• Inchi： 1S/C14H25NO3/c1-2-3-4-5-6-7-8-9-13(16)15-12-10-11-18-14(12)17/h12H,2-11H2,1H3,(H,15,16)/t12-/m0/s1
• InChI Key： TZWZKDULKILUPV-LBPRGKRZSA-N
• SMILES： O1C([C@H](CC1)NC(CCCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 255.18300
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.4

Experimental Properties

• PSA: 55.40000
• LogP: 2.94970
• Optical Activity: [α]/D -24±3°, c = 0.2 in methanol

N-Decanoyl-L-homoserine lactone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives N-acyl-alpha amino acids and derivatives

Additional information on N-Decanoyl-L-homoserine lactone

N-Decanoyl-L-homoserine lactone (CAS 177315-87-6): A Key Player in Quorum Sensing and Microbial Communication

N-Decanoyl-L-homoserine lactone (C₁₀-HSL, CAS 177315-87-6) is a fascinating acyl-homoserine lactone (AHL) compound that has gained significant attention in microbiology and biotechnology. As one of the most studied quorum sensing molecules, this compound plays a crucial role in bacterial communication and population behavior regulation. The growing interest in microbial signaling pathways and anti-biofilm strategies has made C₁₀-HSL a hot topic in both academic research and industrial applications.

The molecular structure of N-Decanoyl-L-homoserine lactone consists of a 10-carbon fatty acid chain (decanoyl group) attached to the L-homoserine lactone moiety. This specific configuration gives it unique properties among AHL signaling molecules. Researchers have found that the length of the acyl chain significantly affects the compound's activity, with C₁₀-HSL showing optimal performance in many bacterial systems. The CAS 177315-87-6 identifier ensures precise identification of this compound in scientific literature and commercial transactions.

One of the most exciting applications of N-Decanoyl-L-homoserine lactone is in the field of quorum sensing interference, a promising approach to combat bacterial infections without promoting antibiotic resistance. Recent studies published in Nature Microbiology (2023) highlight how C₁₀-HSL analogs can disrupt pathogenic biofilms while leaving beneficial microbiota unaffected. This aligns perfectly with current trends in precision microbiome engineering and alternative antimicrobial strategies that dominate scientific discussions.

The compound's role extends beyond pathogen control. In agriculture, N-Decanoyl-L-homoserine lactone is being investigated as a potential plant growth promoter and disease resistance inducer. Field trials have shown that crops treated with AHL molecules exhibit enhanced nutrient uptake and improved stress tolerance. These findings are particularly relevant as the agricultural sector seeks sustainable alternatives to traditional chemical inputs.

From a commercial perspective, the market for quorum sensing compounds like C₁₀-HSL is expanding rapidly. Transparency Market Research projects a compound annual growth rate of 8.7% for microbial signaling molecules between 2023-2030. This growth is driven by increasing applications in biomedical research, agricultural biotechnology, and industrial biofilm prevention. The unique CAS 177315-87-6 identifier helps suppliers and researchers maintain precise quality control in this emerging market.

Recent advancements in synthetic biology have opened new possibilities for N-Decanoyl-L-homoserine lactone production. Engineered microbial strains can now produce C₁₀-HSL with higher yields and purity, addressing previous challenges in large-scale manufacturing. These developments coincide with growing interest in green chemistry solutions and bio-based production methods across multiple industries.

Quality standards for N-Decanoyl-L-homoserine lactone (CAS 177315-87-6) have become more stringent as its applications diversify. Reputable suppliers now provide comprehensive analytical data including HPLC purity profiles, NMR verification, and mass spectrometry confirmation. These quality controls ensure reliable performance in research and industrial applications, particularly in sensitive fields like pharmaceutical development and food safety testing.

The environmental fate of AHL compounds like C₁₀-HSL has become an important research area. Studies show that these molecules degrade naturally in various ecosystems, making them attractive for environmentally friendly applications. This biodegradability profile aligns with global trends toward eco-conscious biotechnology and sustainable industrial practices.

Future research directions for N-Decanoyl-L-homoserine lactone include exploring its potential in human microbiome modulation and probiotic enhancement. Preliminary data suggests that carefully controlled quorum sensing manipulation could revolutionize approaches to gut health and chronic inflammation. These potential applications make CAS 177315-87-6 a compound to watch in coming years.

For researchers working with C₁₀-HSL, proper storage conditions are essential. The compound should be kept at -20°C under inert atmosphere to maintain stability. Many suppliers now offer convenient aliquoted formulations and custom concentration solutions to facilitate experimental work. These user-friendly options reflect the compound's transition from specialized research chemical to mainstream biotechnology tool.

The scientific community continues to uncover new dimensions of N-Decanoyl-L-homoserine lactone activity. Recent findings published in the ISME Journal (2023) reveal unexpected roles in cross-kingdom signaling between bacteria and eukaryotic organisms. These discoveries expand the potential applications of CAS 177315-87-6 beyond traditional microbiology into fields like plant-microbe interactions and marine ecology.

As interest in quorum sensing inhibitors grows, C₁₀-HSL serves as both a research tool and a template for novel compound development. Its well-characterized structure-activity relationship provides valuable insights for designing next-generation microbial behavior modifiers. This dual role ensures ongoing relevance in both academic and industrial settings.

For those sourcing N-Decanoyl-L-homoserine lactone, verification of the CAS 177315-87-6 identifier is crucial to ensure product authenticity. The market has seen increased availability from specialized biochemical suppliers and research chemical providers, with purity levels now reaching ≥98% for most applications. This improved accessibility supports the compound's expanding role in modern biotechnology.